3-Bromo-4-cyclopropoxy-2-nitropyridine

• Molecular Formula: C8H7BrN2O3
• Molecular Weight: 259.06 g/mol
• IUPAC Name: 3-bromo-4-cyclopropyloxy-2-nitropyridine
• InChI: InChI=1S/C8H7BrN2O3/c9-7-6(14-5-1-2-5)3-4-10-8(7)11(12)13/h3-5H,1-2H2
• InChI Key: QFIZRRUPKZEJLN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)[N+](=O)[O-])Br

Description

3-Bromo-4-cyclopropoxy-2-nitropyridine is a substituted pyridine derivative featuring three distinct functional groups: a bromine atom at position 3, a cyclopropoxy group at position 4, and a nitro group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4-cyclopropoxy-2-nitropyridine typically involves the bromination of 4-cyclopropoxy-2-nitropyridine. The reaction conditions often include the use of bromine or a brominating agent in an appropriate solvent. The process may involve multiple steps, including nitration and cyclopropoxylation, followed by bromination .

Industrial Production Methods

Industrial production methods for 3-Bromo-4-cyclopropoxy-2-nitropyridine are designed to be efficient and scalable. These methods often involve the use of continuous flow reactors and optimized reaction conditions to maximize yield and minimize by-products. The use of catalysts and advanced purification techniques ensures the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-cyclopropoxy-2-nitropyridine undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be substituted by nucleophiles such as amines, leading to the formation of new compounds.

Reduction: The nitro group can be reduced to an amino group under appropriate conditions.

Oxidation: The compound can undergo oxidation reactions, although these are less common.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines and bases, with reactions typically carried out in polar aprotic solvents.

Reduction: Reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides can be used.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide may be employed.

Major Products Formed

Nucleophilic Substitution: Substituted pyridines with various functional groups depending on the nucleophile used.

Reduction: Amino derivatives of the original compound.

Oxidation: Oxidized derivatives, although specific products depend on the reaction conditions.

Scientific Research Applications

3-Bromo-4-cyclopropoxy-2-nitropyridine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, although specific applications are still under research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Bromo-4-cyclopropoxy-2-nitropyridine involves its interaction with various molecular targets. The bromine atom and nitro group are key functional groups that participate in chemical reactions, influencing the compound’s reactivity and interactions. The cyclopropoxy group may also play a role in modulating the compound’s properties and interactions with other molecules .

Comparison with Similar Compounds

Below is a detailed comparison of 3-Bromo-4-cyclopropoxy-2-nitropyridine with key analogs, focusing on substituent effects, molecular properties, and applications.

Structural and Electronic Comparisons

Table 1: Key Structural and Molecular Properties

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Properties/Applications
3-Bromo-4-cyclopropoxy-2-nitropyridine	Br (3), OCyclopropane (4), NO₂ (2)	C₈H₇BrN₂O₃	283.06	High steric hindrance; potential intermediate for cross-coupling reactions
4-Bromo-2-methyl-3-nitropyridine	Br (4), CH₃ (2), NO₂ (3)	C₆H₅BrN₂O₂	217.02	Pharmaceutical intermediate; compact structure enhances solubility
3-Bromo-2-ethoxy-5-nitropyridine	Br (3), OCH₂CH₃ (2), NO₂ (5)	C₇H₆BrN₂O₃	261.04	Agrochemical precursor; ethoxy group improves lipophilicity
3-Bromo-2-fluoro-4-iodopyridine	Br (3), F (2), I (4)	C₅H₂BrFIN	313.88	Halogen-rich for diverse reactivity; marketed for electronic materials

Key Observations:

Substituent Position and Reactivity: The nitro group at position 2 in the target compound activates the pyridine ring for nucleophilic substitution at adjacent positions, similar to 4-Bromo-2-methyl-3-nitropyridine, where NO₂ at position 3 directs reactivity toward position 4 . The cyclopropoxy group introduces significant steric hindrance compared to smaller substituents like methyl or ethoxy. This may reduce reaction rates in sterically demanding processes but improve selectivity in coupling reactions .

Electronic Effects: The electron-withdrawing nitro group deactivates the ring, stabilizing negative charges, while bromine further polarizes the structure. This combination is analogous to 3-Bromo-2-ethoxy-5-nitropyridine, where NO₂ enhances electrophilic substitution at position 5 .

Halogen Diversity :

• Compared to 3-Bromo-2-fluoro-4-iodopyridine, the target compound lacks fluorine and iodine but includes a nitro group. Fluorine and iodine enhance halogen bonding and metabolic stability, whereas nitro groups improve electrophilicity .